Cas no 1806747-73-8 (6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806747-73-8
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4842349
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H6F5NO4/c1-18-6-4(19-9(12,13)14)2-3(7(10)11)15-5(6)8(16)17/h2,7H,1H3,(H,16,17)
• InChI Key： CRUJJSSVDPMDDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C(=O)O)N=1)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806747-73-8)

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by its CAS number 1806747-73-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of multiple fluorinated and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The molecular structure of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid consists of a pyridine core substituted with a difluoromethyl group at the 6-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 4-position. Additionally, the 2-position of the pyridine ring is functionalized with a carboxylic acid moiety. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited to modulate its biological activity. The fluorine atoms, in particular, play a crucial role in enhancing the metabolic stability and binding affinity of the compound towards biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that incorporate fluorine atoms due to their ability to improve pharmacokinetic profiles. The introduction of fluorine into drug molecules can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding interactions with biological receptors. The compound 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid exemplifies this trend, as its fluorinated substituents are likely to contribute to its pharmacological efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacophores. The carboxylic acid group at the 2-position provides a versatile handle for further functionalization, allowing chemists to explore various chemical modifications that could enhance or alter its biological properties. This flexibility makes it an attractive candidate for medicinal chemists working on developing new drugs targeting various diseases.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds have shown promise in treating a wide range of conditions, including cancer, infectious diseases, and neurological disorders. The structural motif of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid aligns well with these trends, as it combines elements known to interact favorably with biological targets. For instance, the methoxy and trifluoromethoxy groups can serve as hydrogen bond donors or acceptors, respectively, which is crucial for achieving optimal binding interactions with proteins.

The synthesis of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorinated groups necessitates careful handling and specialized synthetic techniques to ensure high yields and purity. However, advances in fluorination chemistry have made it increasingly feasible to incorporate such functionalities into complex molecular frameworks. Techniques such as electrophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and directed ortho-metalation strategies have all been employed successfully in the synthesis of fluorinated pyridines.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive molecules suggests that it could interact with enzymes or receptors involved in disease pathways. Further investigation is warranted to uncover its full therapeutic potential. In vitro assays and animal models will be essential tools in evaluating its efficacy and safety profile.

The use of computational methods has also become increasingly important in assessing the potential biological activity of compounds like 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid. Molecular docking simulations can predict how this molecule might bind to target proteins, providing valuable insights into its mechanism of action. Additionally, quantum mechanical calculations can help elucidate the electronic structure of the compound and predict its reactivity under different conditions.

In conclusion,6-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806747-73-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or as a scaffold for designing new drugs. As our understanding of fluorinated compounds continues to grow，this molecule will likely play an important role in future drug discovery efforts.